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Compound of Interest

Compound Name: Pentyl propionate

Cat. No.: B1209536 Get Quote

An In-depth Technical Guide to Pentyl
Propionate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pentyl propionate, a carboxylic

acid ester. The document details its chemical and physical properties, synthesis

methodologies, and metabolic pathways, presenting the information in a manner accessible to

researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
Pentyl propionate, also known as amyl propionate, is a colorless liquid characterized by a

sweet, fruity aroma reminiscent of apricots or pineapples. It is an organic ester formed from the

condensation of pentan-1-ol and propanoic acid.

Below is a summary of its key quantitative data:
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Property Value References

CAS Number 624-54-4 [1][2][3][4][5][6][7]

Molecular Weight 144.21 g/mol [1][3][4][7]

Molecular Formula C₈H₁₆O₂ [1][2][4]

Density 0.870 - 0.873 g/cm³ [2][7]

Boiling Point 168 - 169 °C [2][7]

Melting Point -75 °C [2]

Flash Point 56 °C

Refractive Index 1.4074 (at 20°C) [7]

Synthesis of Pentyl Propionate
The synthesis of pentyl propionate can be achieved through two primary methodologies:

traditional chemical synthesis (Fischer esterification) and enzymatic synthesis.

2.1. Chemical Synthesis: Fischer Esterification

This method involves the acid-catalyzed reaction between pentan-1-ol and propanoic acid.

Experimental Protocol:

Reactant Preparation: In a round-bottom flask, combine 20 drops of pentan-1-ol with 10

drops of propanoic acid.

Catalyst Addition: Carefully add 5 drops of concentrated sulfuric acid to the flask. This should

be done in a fume hood with appropriate personal protective equipment.

Reaction Conditions: Gently swirl the flask to mix the reactants. Place the flask in a hot water

bath maintained at 80-95°C for 10 minutes.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The

pentyl propionate can then be isolated and purified using standard laboratory techniques

such as liquid-liquid extraction followed by distillation.
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Fischer Esterification of Pentyl Propionate
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Fischer Esterification Workflow

2.2. Enzymatic Synthesis

Enzymatic synthesis offers a more sustainable and selective alternative to chemical synthesis.

It is typically carried out using an immobilized lipase, such as Candida antarctica lipase B

(Novozym 435), in a solvent-free system.

Experimental Protocol:

Reactant and Enzyme Preparation: The reaction is performed in a batch or packed-bed

reactor. For a batch reactor, pentan-1-ol and propanoic acid are mixed, often in a 2:1 molar

ratio, with the immobilized lipase.

Reaction Conditions: The reaction is maintained at a controlled temperature, typically

between 40°C and 70°C, with constant stirring.

Monitoring: The progress of the reaction can be monitored by measuring the decrease in the

concentration of propanoic acid over time.
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Enzyme Reuse: A significant advantage of this method is the ability to recover and reuse the

immobilized enzyme for multiple reaction cycles.

Enzymatic Synthesis of Pentyl Propionate
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Enzymatic Synthesis Workflow

Metabolic Pathways and Toxicological Profile
While pentyl propionate is primarily used in the flavor and fragrance industries, understanding

its metabolic fate is crucial for assessing its biological impact, a key consideration in drug

development where similar ester structures may be used as prodrugs or excipients.

3.1. Anticipated Metabolism

It is anticipated that pentyl propionate, like other simple aliphatic esters, undergoes rapid

hydrolysis in vivo, catalyzed by carboxylesterases present in the plasma, liver, and other

tissues. This hydrolysis would yield pentan-1-ol and propionic acid.

3.2. Metabolism of Hydrolysis Products
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Pentan-1-ol Metabolism: Pentan-1-ol is metabolized in the liver, primarily by alcohol

dehydrogenase, to valeraldehyde. Valeraldehyde is then further oxidized to valeric acid by

aldehyde dehydrogenase. Valeric acid can then enter the fatty acid metabolism pathway.

Propionic Acid Metabolism: Propionic acid is a naturally occurring short-chain fatty acid. It is

metabolized in the mitochondria, where it is first converted to propionyl-CoA. Propionyl-CoA

is then carboxylated to methylmalonyl-CoA, which is subsequently isomerized to succinyl-

CoA. Succinyl-CoA is an intermediate of the Krebs cycle and can be used for energy

production or gluconeogenesis.[3]
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Anticipated Metabolic Pathway of Pentyl Propionate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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